Cas no 1628546-55-3 (tert-butyl 3-hydroxy-4-phenylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4-phenylpyrrolidine-1-carboxylate
• CAS No: 1628546-55-3
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6262524
• PubChem ID: 68867649
• Update Time: 2025-07-20

tert-butyl 3-hydroxy-4-phenylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-4-phenylpyrrolidine-1-carboxylate
• SCHEMBL3991383
• t-butyl-3-hydroxy-4-phenylpyrrolidine-1-carboxylate
• 1628546-55-3
• AB87505
• SB49481
• HDSXAVJRWGKVDK-UHFFFAOYSA-N
• EN300-1635052

• Inchi： 1S/C15H21NO3/c1-15(2,3)19-14(18)16-9-12(13(17)10-16)11-7-5-4-6-8-11/h4-8,12-13,17H,9-10H2,1-3H3
• InChI Key： HDSXAVJRWGKVDK-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-hydroxy-4-phenylpyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-Hydroxy-4-phenylpyrrolidine-1-carboxylate (CAS: 1628546-55-3)

The compound tert-butyl 3-hydroxy-4-phenylpyrrolidine-1-carboxylate (CAS: 1628546-55-3) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, including protease inhibitors, receptor antagonists, and other pharmacologically active compounds. Recent studies have focused on optimizing its synthetic routes, exploring its biological activities, and expanding its utility in asymmetric synthesis.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of tert-butyl 3-hydroxy-4-phenylpyrrolidine-1-carboxylate as a building block for the development of novel HIV-1 protease inhibitors. The researchers utilized this compound to introduce stereochemical complexity into their target molecules, resulting in improved binding affinity and selectivity. The study highlighted the compound's role in facilitating the synthesis of constrained peptidomimetics, which are crucial for overcoming drug resistance in antiviral therapies.

In the field of neurodegenerative disease research, a team from MIT reported in ACS Chemical Neuroscience (2024) the use of this pyrrolidine derivative as a precursor for dopamine D3 receptor-selective ligands. The hydroxyl and phenyl substituents on the pyrrolidine ring were found to be critical for achieving subtype selectivity, with the tert-butoxycarbonyl (Boc) protecting group allowing for subsequent functionalization. This work opens new avenues for developing Parkinson's disease therapeutics with reduced side effects.

Recent synthetic methodology developments have significantly improved access to this valuable intermediate. A 2024 Organic Process Research & Development publication described a scalable, enantioselective synthesis of tert-butyl 3-hydroxy-4-phenylpyrrolidine-1-carboxylate using asymmetric hydrogenation of a corresponding enamide precursor. This process achieved >99% ee and 85% overall yield, addressing previous challenges in large-scale production. The authors emphasized the green chemistry aspects of their approach, including catalyst recycling and reduced solvent waste.

The compound's potential extends beyond pharmaceutical applications. A 2023 Nature Catalysis paper revealed its utility in organocatalysis, where derivatives of this pyrrolidine scaffold demonstrated excellent performance in asymmetric Michael additions. The structural rigidity imparted by the phenyl and hydroxyl groups was crucial for achieving high stereocontrol in these transformations, suggesting broader applications in fine chemical synthesis.

Ongoing research continues to explore the biological activities of this compound and its derivatives. Preliminary results from a 2024 European Journal of Medicinal Chemistry study indicate promising antimicrobial activity against drug-resistant bacterial strains, particularly when incorporated into quinolone hybrids. The stereochemistry at the 3-position appears to play a significant role in this activity, with the (3R)-enantiomer showing superior potency.

In conclusion, tert-butyl 3-hydroxy-4-phenylpyrrolidine-1-carboxylate (1628546-55-3) remains a highly valuable scaffold in chemical biology and medicinal chemistry. Recent advances in its synthesis and applications underscore its importance as a versatile building block for drug discovery and development. Future research directions likely include further exploration of its therapeutic potential and the development of even more efficient synthetic routes to meet growing demand in pharmaceutical R&D.